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Compound of Interest

Compound Name: 3,5-Dimethoxyphenol

Cat. No.: B141022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and Material Safety

Data Sheet (MSDS) information for 3,5-Dimethoxyphenol (CAS No. 500-99-2). The

information is compiled to ensure safe laboratory practices and proper management of this

chemical compound.

Chemical and Physical Properties
3,5-Dimethoxyphenol, also known as Phloroglucinol dimethyl ether, is a slightly pink to yellow

crystalline powder.[1] It is a versatile organic compound utilized as an intermediate in organic

synthesis.[2]
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Property Value Source

Molecular Formula C₈H₁₀O₃ [2][3][4][5]

Molecular Weight 154.16 g/mol [3][4][6]

Melting Point 40-43 °C [1][2][6]

Boiling Point 172-175 °C at 17 mmHg [1][2][6]

Flash Point 78 °C (172.4 °F) [7]

Appearance
Yellow solid or slightly pink to

yellow crystalline powder
[1][7]

Solubility

Soluble in methanol, ethanol,

benzene, and chloroform.

Slightly soluble in water.

[1][2]

Safety and Hazard Information
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 3,5-Dimethoxyphenol is classified as a hazardous substance.

Hazard Class Category GHS Code Description

Skin

Corrosion/Irritation
2 H315 Causes skin irritation

Serious Eye

Damage/Eye Irritation
2 H319

Causes serious eye

irritation

Specific target organ

toxicity — Single

exposure (Respiratory

tract irritation)

3 H335
May cause respiratory

irritation

NFPA 704 Diamond:

Health: 2 (Moderate)
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Flammability: 2 (Moderate)

Instability: 0 (Minimal)

Handling and Storage
Proper handling and storage of 3,5-Dimethoxyphenol are crucial to maintain its integrity and

ensure laboratory safety.

Personal Protective Equipment (PPE)
A mandatory PPE workflow should be followed when handling this chemical.

Personal Protective Equipment (PPE)

Lab Coat Chemical-Resistant Gloves Safety Goggles/Face Shield NIOSH/MSHA-Approved Respirator
(when ventilation is inadequate)

Assess Ventilation
ProceedStart Before Handling

Click to download full resolution via product page

Caption: Required Personal Protective Equipment Workflow.

Handling Procedures
Wash hands thoroughly after handling.[7]

Use with adequate ventilation to keep airborne concentrations low.[7]

Minimize dust generation and accumulation.[7]

Avoid contact with eyes, skin, and clothing.[7]

Keep the container tightly closed when not in use.[7]

Keep away from heat, sparks, and flame.[7]

Avoid ingestion and inhalation.[7]
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Storage Conditions
Store in a tightly closed container.[7]

Store in a cool, dry, well-ventilated area away from incompatible substances.[7]

Keep away from sources of ignition.[7]

Incompatible Materials: Acid anhydrides, acid chlorides, bases, and strong oxidizing agents.

[7]

Emergency Procedures and First Aid
In case of exposure or accident, immediate and appropriate action is necessary.

First Aid Measures
Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid.[7]

Skin Contact

Get medical aid. Flush skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Wash clothing

before reuse.[7]

Ingestion

Never give anything by mouth to an

unconscious person. Get medical aid. Do NOT

induce vomiting. If conscious and alert, rinse

mouth and drink 2-4 cupfuls of milk or water.[7]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid. Do NOT use mouth-to-mouth

resuscitation.[7]

Accidental Release Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pim-resources.coleparmer.com/sds/65463.pdf
https://pim-resources.coleparmer.com/sds/65463.pdf
https://pim-resources.coleparmer.com/sds/65463.pdf
https://pim-resources.coleparmer.com/sds/65463.pdf
https://pim-resources.coleparmer.com/sds/65463.pdf
https://pim-resources.coleparmer.com/sds/65463.pdf
https://pim-resources.coleparmer.com/sds/65463.pdf
https://pim-resources.coleparmer.com/sds/65463.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A clear workflow should be followed in the event of a chemical spill.

Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE

Ensure Adequate Ventilation

Contain the Spill

Vacuum or sweep up material
and place into a suitable disposal container.

Decontaminate Spill Area

Dispose of Waste According to Regulations

Report the Incident

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b141022?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Accidental Spill Response Workflow.

Toxicological Information
The toxicological properties of 3,5-Dimethoxyphenol have not been fully investigated.[7]

However, the available data indicates that it is an irritant to the eyes, skin, and respiratory

system.[7]

Acute Effects: Causes eye and skin irritation.[7] Ingestion may lead to gastrointestinal

irritation with symptoms of nausea, vomiting, and diarrhea.[7] Inhalation causes respiratory

tract irritation and may produce delayed pulmonary edema.[7]

Chronic Effects: Effects may be delayed.[7]

Carcinogenicity: Not listed by ACGIH, IARC, NTP, or CA Prop 65.[7]

LD50/LC50: Not available.[7]

Fire Fighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate foam.[7]

Firefighting Instructions: As in any fire, wear a self-contained breathing apparatus in

pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[7] During

a fire, irritating and highly toxic gases may be generated by thermal decomposition or

combustion.[7]

Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[8] Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[8]

This guide is intended for informational purposes only and should not be used as a substitute

for professional safety training and guidance. Always refer to the most current Material Safety

Data Sheet (MSDS) before handling any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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